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Compound of Interest

Compound Name: Acid green 50

Cat. No.: B041107 Get Quote

The following provides essential safety and logistical information for the proper handling and

disposal of Acid Green 50 (CAS: 3087-16-9), a chemical that is harmful if swallowed and

causes skin and serious eye irritation.[1][2] Adherence to these procedures is critical for

ensuring laboratory safety and environmental protection.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or chemical goggles.

Face Protection: Use a face shield in addition to goggles when handling larger quantities or

when there is a risk of splashing.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Respiratory Protection: Avoid breathing dust.[1] In case of insufficient ventilation or dust

formation, use a NIOSH-approved particulate respirator.

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.
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Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of Acid Green 50 waste. Under

no circumstances should this chemical be disposed of with household garbage or allowed to

enter the sewage system.[1]

Step 1: Waste Identification and Segregation

Classify all materials contaminated with Acid Green 50 (including the pure substance,

solutions, and contaminated labware) as hazardous waste.

Segregate Acid Green 50 waste from other chemical waste streams to prevent incompatible

reactions. It is incompatible with strong oxidizing agents.[3][4]

Step 2: Containment and Labeling

Solid Waste: For spills, carefully sweep up the solid material, minimizing dust generation,

and place it into a clean, dry, and properly sealed container.[4][5]

Liquid Waste: Collect solutions in a dedicated, leak-proof, and corrosion-resistant container.

Labeling: Clearly label the waste container with "Hazardous Waste," "Acid Green 50," and

the appropriate hazard pictograms (e.g., GHS07 for irritant/harmful).

Step 3: Storage

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials.[5]

Ensure the storage area is cool and dry.[5]

Store the container in a locked-up location to restrict access.[1][3]

Step 4: Final Disposal

The final disposal of Acid Green 50 must be conducted through a licensed and approved

waste disposal contractor.
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All disposal activities must adhere strictly to local, regional, and national environmental

regulations.[1][6]

Provide the waste disposal company with the Safety Data Sheet (SDS) for Acid Green 50 to

ensure they have complete information for safe handling and disposal.

Hazard Data Summary
The following table summarizes the key hazard information for Acid Green 50, based on the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.
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Hazard Category Details

GHS Classification

Acute Toxicity, Oral (Category 4)[2]; Skin

Irritation (Category 2)[1][2]; Serious Eye

Irritation (Category 2/2A)[1][2]; Specific target

organ toxicity — single exposure (Respiratory

tract irritation) (Category 3)[1][2]

GHS Pictogram GHS07 (Exclamation Mark)[1]

Signal Word Warning[1]

Hazard Statements

H302: Harmful if swallowed.[1]H315: Causes

skin irritation.[1]H319: Causes serious eye

irritation.[1]H335: May cause respiratory

irritation.[1][2]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.[1]P280:

Wear protective gloves/eye protection/face

protection.[1]P301+P312: IF SWALLOWED:

Call a POISON CENTER/doctor if you feel

unwell.[1]P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]P405: Store locked up.

[1]P501: Dispose of contents/container in

accordance with

local/regional/national/international regulations.

[1]

Water Hazard Class
Class 1 (Self-assessment): Slightly hazardous

for water.[1]

Experimental Workflow & Logical Relationships
The following diagram illustrates the decision-making process for the proper disposal of Acid
Green 50 waste in a laboratory setting.
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Waste Generation & Initial Handling

Segregation & Containment

Interim Storage & Final Disposal

Acid Green 50 Waste Generated
(Solid, Liquid, or Contaminated Material)

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Always the first step

Step 2: Segregate as Hazardous Waste

Step 3: Place in a Labeled,
Sealed, Compatible Container

Prevent mixing with other wastes

Step 4: Store in a Secure,
Designated, Ventilated Area

Ensure container is properly sealed

Step 5: Arrange Pickup by a
Licensed Waste Disposal Contractor

Follow institutional protocols

Disposal Complete

Click to download full resolution via product page

Caption: Acid Green 50 Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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